Methyl 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetate

• IUPAC Name: methyl 2-(4-amino-1,1-dioxothian-4-yl)acetate
• InChI: InChI=1S/C8H15NO4S/c1-13-7(10)6-8(9)2-4-14(11,12)5-3-8/h2-6,9H2,1H3
• InChI Key: IEHAJRMDJQJEBS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1(CCS(=O)(=O)CC1)N
• Molecular Formula: C8H15NO4S
• Molecular Weight: 221.28 g/mol
• CAS No.: 1519658-09-3

Description

Molecular Structure Analysis

The IUPAC name for this compound is “methyl 2-(4-amino-1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate” and its InChI code is "1S/C8H15NO4S/c1-13-7(10)6-8(9)2-4-14(11,12)5-3-8/h2-6,9H2,1H3". The molecular weight of this compound is 221.28.

Physical And Chemical Properties Analysis

“Methyl 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetate” is a white crystalline powder. It has a molecular weight of 221.28.

Scientific Research Applications

One-pot Synthesis Applications

Researchers have developed a one-pot synthesis method for creating methyl 4-amino-2,3,3-trisubstituted-1,1-dioxo-2,3-dihydro-1H-1λ6-isothiazole-5-carboxylates using aminonitriles and methyl 2-(chlorosulfonyl)acetate. This method highlights a versatile approach to constructing complex molecules with potential therapeutic properties (Dobrydnev et al., 2018).

Synthesis of Disubstituted and Spiranic Methyl 4-Amino-2,2-Dioxo-2,5-Dihydro-1,2λ6-Oxathiole-3-Carboxylates

Another study reports the simplest strategy for synthesizing methyl 4-amino-2,2-dioxo-2,5-dihydro-1,2λ6-oxathiole-3-carboxylates with aliphatic substituents, showcasing the compound's role in constructing molecules with potential biological activities (Dobrydnev et al., 2018).

Improved Synthesis of Clopidogrel Sulfate

An improved synthesis pathway for Clopidogrel sulfate was achieved using a related compound, (S)-methyl 2-amino-2-(2-chlorophenyl)acetate, as a precursor. This process highlights the relevance of similar compounds in the synthesis of clinically significant drugs (Hu Jia-peng, 2012).

Antibacterial Activity

Compounds synthesized from related structures have been evaluated for their antibacterial activity, demonstrating the potential of such molecules in the development of new antibiotics (Desai et al., 2001).

Synthesis of Anticonvulsant Agents

Research into derivatives of 2-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)acetamide, a compound structurally similar to the one , has led to the discovery of new anticonvulsant agents. This underscores the potential of such molecules in medicinal chemistry and drug design (El Kayal et al., 2019).

Mechanism of Action

As an intermediate in the production of Pantoprazole, this compound likely contributes to the drug’s mechanism of action. Pantoprazole is a proton pump inhibitor (PPI) that works by reducing the amount of acid produced in the stomach.

Safety and Hazards

This compound has been associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.